Cas no 243644-03-3 (2-chloro-N-(2,3,4-trifluorophenyl)acetamide)

• Product Name: 2-chloro-N-(2,3,4-trifluorophenyl)acetamide
• CAS No: 243644-03-3
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• MDL: MFCD00828901
• CID: 245747
• PubChem ID: 735801
• Update Time: 2025-05-19

2-chloro-N-(2,3,4-trifluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(2,3,4-trifluorophenyl)-
• 2-chloro-N-(2,3,4-trifluorophenyl)acetamide
• N1-(2,3,4-TRIFLUOROPHENYL)-2-CHLOROACETAMIDE
• AC1LEGOT
• CTK4F3487
• MolPort-000-679-673
• SBB016557
• STK291166
• SureCN4011537
• CS-0218666
• EN300-01664
• FT-0644098
• MFCD00828901
• DTXSID80352837
• SCHEMBL4011537
• BB 0217210
• AKOS000100122
• 243644-03-3
• Z56869432

• MDL： MFCD00828901
• Inchi： 1S/C8H5ClF3NO/c9-3-6(14)13-5-2-1-4(10)7(11)8(5)12/h1-2H,3H2,(H,13,14)
• InChI Key： AZIDVVHPGTUFEB-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=C(C=1F)F)F)=O

Computed Properties

• Exact Mass: 223.00100
• Monoisotopic Mass: 223.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 306.9±42.0 °C at 760 mmHg
• Flash Point: 139.4±27.9 °C
• Refractive Index: 1.531
• PSA: 29.10000
• LogP: 2.35420
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-chloro-N-(2,3,4-trifluorophenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-(2,3,4-trifluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 243644-03-3 and Product Name: 2-chloro-N-(2,3,4-trifluorophenyl)acetamide

The compound with the CAS number 243644-03-3 and the product name 2-chloro-N-(2,3,4-trifluorophenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a chloro substituent and a trifluorophenyl group in its molecular structure imparts distinct electronic and steric properties, making it a valuable candidate for further exploration.

Recent research in the domain of fluorinated aromatic compounds has highlighted the importance of trifluorophenyl derivatives in drug development. These compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The specific arrangement of atoms in 2-chloro-N-(2,3,4-trifluorophenyl)acetamide allows for fine-tuning of these properties, which is crucial for designing next-generation therapeutics.

The chloro group in the molecule plays a pivotal role in modulating reactivity and interactions with biological systems. Chloro-substituted amides are well-documented in the literature for their utility as intermediates in the synthesis of various bioactive molecules. The combination of a chloro group with a trifluorophenyl ring creates a versatile scaffold that can be further functionalized to target specific biological pathways.

In the context of contemporary pharmaceutical research, 2-chloro-N-(2,3,4-trifluorophenyl)acetamide has been investigated for its potential role in addressing various therapeutic challenges. Studies have demonstrated its efficacy as a precursor in the synthesis of novel inhibitors targeting enzymes involved in inflammatory and infectious diseases. The trifluorophenyl moiety, in particular, has been shown to enhance binding interactions with protein receptors, thereby improving drug potency and selectivity.

Advances in computational chemistry have enabled researchers to predict the behavior of such compounds with high accuracy. Molecular modeling studies on 2-chloro-N-(2,3,4-trifluorophenyl)acetamide have revealed insights into its binding mode with potential therapeutic targets. These findings have guided experimental efforts toward optimizing its pharmacological properties. The integration of experimental data with computational predictions has become an indispensable approach in modern drug discovery.

The synthesis of 2-chloro-N-(2,3,4-trifluorophenyl)acetamide involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The use of fluorinating agents and chlorinating reagents under controlled conditions ensures high yields and purity. Recent innovations in synthetic methodologies have further streamlined these processes, making it feasible to produce complex fluorinated derivatives on a larger scale.

One of the most compelling aspects of this compound is its potential application in developing treatments for resistant pathogens. The unique electronic properties conferred by the trifluorophenyl group disrupt bacterial cell wall synthesis and viral replication mechanisms. This has opened up new avenues for combating multidrug-resistant strains without compromising on safety profiles.

Evaluation of 2-chloro-N-(2,3,4-trifluorophenyl)acetamide through preclinical studies has provided valuable data on its pharmacokinetic behavior. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. Such characteristics are critical for translating preclinical success into clinical efficacy.

The role of fluorine atoms in modulating drug properties cannot be overstated. Fluorine substitution often leads to increased lipophilicity, reduced metabolic degradation, and enhanced binding affinity. In 2-chloro-N-(2,3,4-trifluorophenyl)acetamide, these effects are synergistically amplified by the presence of both chloro and trifluorophenyl groups. This combination makes it an attractive candidate for further development into a lead compound.

As research progresses, interdisciplinary collaborations between chemists and biologists are essential for unlocking the full potential of such compounds. The integration of structural biology techniques with high-throughput screening platforms has accelerated the discovery pipeline significantly. 2-chloro-N-(2,3,4-trifluorophenyl)acetamide exemplifies how structural diversity can be leveraged to identify novel therapeutic agents.

The future prospects for this compound are promising given its unique chemical profile and demonstrated biological activity. Ongoing studies aim to explore its potential as an antiviral agent by targeting specific viral proteases involved in replication cycles. Additionally, modifications to its structure could enhance its efficacy against cancer cell lines by inhibiting key signaling pathways.

In conclusion, 243644-03-3 and 2-chloro-N-(2,3,4-trifluorophenyl)acetamide represent a significant contribution to pharmaceutical chemistry. Their innovative design offers a compelling framework for developing new treatments across multiple therapeutic areas. As research continues to uncover their full potential, 243644-03-3 will undoubtedly play a crucial role in shaping future advancements.